4-(Thiophen-3-yl)aniline hydrochloride
Overview
Description
4-(Thiophen-3-yl)aniline is a chemical compound with the molecular formula C10H9NS. It appears as a white to brown powder or crystals . This compound can be used as a reactant to synthesize various materials .
Synthesis Analysis
4-(Thiophen-3-yl)aniline can be synthesized through various methods. For instance, it can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method . It can also be used to synthesize Schiff base, 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol by condensation reaction with o-vanillin .Molecular Structure Analysis
The molecular structure of 4-(Thiophen-3-yl)aniline consists of a thiophene ring attached to an aniline group. The molecular weight of this compound is 175.25 .Chemical Reactions Analysis
As a reactant, 4-(Thiophen-3-yl)aniline can participate in various chemical reactions. For example, it can be used to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method . It can also react with o-vanillin to form a Schiff base .Physical And Chemical Properties Analysis
4-(Thiophen-3-yl)aniline is a solid substance with a melting point of 99-103 °C (lit.) . It has a molecular weight of 175.25 .Scientific Research Applications
Synthesis of Pd(I)–poly[4-(thiophen-3yl)-aniline] Composite Material
4-(Thiophen-3-yl)aniline hydrochloride can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material. This is achieved through an in situ polymerization and composite formation method .
Synthesis of Schiff Base
This compound can also be used in the synthesis of Schiff base, specifically 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol. This is achieved through a condensation reaction with o-vanillin .
Synthesis of 2-(1H-Imidazol-1-yl)-N-(4-(thiophen-3-yl)phenyl)acetamide
Another application is in the synthesis of 2-(1H-Imidazol-1-yl)-N-(4-(thiophen-3-yl)phenyl)acetamide. This is achieved by reacting with 2-(1H-imidazol-1-yl)acetic acid using HATU as an amide coupling agent .
Industrial Chemistry and Material Science
Thiophene derivatives, including 4-(Thiophen-3-yl)aniline hydrochloride, are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules, including 4-(Thiophen-3-yl)aniline hydrochloride, play a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
This compound is also used in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
4-(Thiophen-3-yl)aniline hydrochloride is used in the fabrication of organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Molecules with the thiophene ring system, including 4-(Thiophen-3-yl)aniline hydrochloride, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
properties
IUPAC Name |
4-thiophen-3-ylaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS.ClH/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;/h1-7H,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJUPXFCNTFUHII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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